Cas no 2137609-27-7 (N-2-(aminomethyl)-2-ethylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine)

• Product Name: N-2-(aminomethyl)-2-ethylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine
• CAS No: 2137609-27-7
• MF: C₁₃H₂₅N₅
• MW: 251.37110209465
• CID: 5936955
• PubChem ID: 165474879
• Update Time: 2025-10-18

N-2-(aminomethyl)-2-ethylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-2-(aminomethyl)-2-ethylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine
• N-[2-(aminomethyl)-2-ethylbutyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine
• 2137609-27-7
• EN300-1130945

• Inchi： 1S/C13H25N5/c1-3-13(4-2,9-14)10-16-12-5-6-17-18(12)11-7-15-8-11/h5-6,11,15-16H,3-4,7-10,14H2,1-2H3
• InChI Key： JAOHZMRQNWRDLL-UHFFFAOYSA-N
• SMILES： N1(C(=CC=N1)NCC(CN)(CC)CC)C1CNC1

Computed Properties

• Exact Mass: 251.21099582g/mol
• Monoisotopic Mass: 251.21099582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.9Ų

Additional information on N-2-(aminomethyl)-2-ethylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine

Comprehensive Overview of N-2-(aminomethyl)-2-ethylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine (CAS No. 2137609-27-7)

N-2-(aminomethyl)-2-ethylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine (CAS No. 2137609-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including an aminomethyl moiety, an ethylbutyl chain, and an azetidin-3-yl ring, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given its structural similarity to known bioactive compounds.

The compound's CAS number 2137609-27-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its complex structure, which includes a pyrazole core, has been explored in the context of targeted cancer therapies and neurodegenerative disease research. Recent studies highlight its potential role in modulating cellular signaling pathways, a hot topic in precision medicine and personalized therapeutics. The presence of the azetidine ring, a four-membered nitrogen heterocycle, is particularly noteworthy due to its increasing prominence in modern medicinal chemistry.

From a synthetic chemistry perspective, N-2-(aminomethyl)-2-ethylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine represents an interesting challenge for organic synthesis experts. The molecule's multiple functional groups require careful protection and deprotection strategies during synthesis, making it a valuable case study for advanced synthetic methodologies. Its potential as a building block for more complex pharmaceutical agents has made it a subject of interest in combinatorial chemistry and high-throughput screening platforms.

The pharmaceutical industry has shown growing interest in CAS 2137609-27-7 due to its potential applications in drug discovery pipelines. With the increasing demand for novel small molecule therapeutics, this compound's unique structural features position it as a promising candidate for further investigation. Its molecular weight and lipophilicity parameters fall within desirable ranges for drug-like properties, making it particularly relevant in current lead optimization studies.

In biochemical applications, N-2-(aminomethyl)-2-ethylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine has demonstrated interesting interactions with various biological targets. Researchers are investigating its potential as a selective binder for specific protein domains, which aligns with current trends in fragment-based drug design. The compound's amine functionality provides opportunities for further derivatization, allowing medicinal chemists to explore diverse structure-activity relationships.

The commercial availability of CAS 2137609-27-7 has made it accessible to research institutions and pharmaceutical companies engaged in innovative drug development. Suppliers typically provide the compound with comprehensive analytical data, including HPLC purity and spectroscopic characterization, ensuring researchers can confidently incorporate it into their studies. The growing market for specialty chemicals in drug discovery has increased demand for such well-characterized building blocks.

From a regulatory perspective, N-2-(aminomethyl)-2-ethylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine is currently classified as a research chemical, with no reported restrictions on its use in legitimate scientific investigations. However, researchers should always consult current chemical safety guidelines when handling this or any laboratory reagent. Proper material safety data should be reviewed before experimental work begins, in keeping with standard laboratory safety protocols.

The future research directions for CAS 2137609-27-7 may include detailed pharmacokinetic studies and toxicity profiling, essential steps in the drug development process. As the pharmaceutical industry continues to explore novel chemical entities, compounds with such distinctive structural features will likely play increasingly important roles in addressing unmet medical needs. The integration of computational chemistry and AI-assisted drug design may further accelerate the exploration of this molecule's potential applications.

In conclusion, N-2-(aminomethyl)-2-ethylbutyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine (CAS No. 2137609-27-7) represents an intriguing subject for contemporary chemical and pharmaceutical research. Its complex structure and potential biological activities make it a valuable compound in the toolkit of medicinal chemists and drug discovery scientists. As research progresses, this molecule may contribute to the development of novel therapeutic agents addressing various health challenges, particularly in areas requiring targeted molecular interventions.